Cas no 2323703-45-1 (N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide)
N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2323703-45-1
- Z981843020
- N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide
- EN300-26683334
-
- Inchi: 1S/C16H23N3O2/c1-16(10-17,13-6-7-13)18-14(20)12-3-2-8-19(9-12)15(21)11-4-5-11/h11-13H,2-9H2,1H3,(H,18,20)
- InChI Key: FJORBLYUWPXVJF-UHFFFAOYSA-N
- SMILES: O=C(C1CC1)N1CCCC(C(NC(C#N)(C)C2CC2)=O)C1
Computed Properties
- Exact Mass: 289.17902698g/mol
- Monoisotopic Mass: 289.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 73.2Ų
N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683334-0.05g |
N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide |
2323703-45-1 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide
N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide: A Promising Compound in Medicinal Chemistry
The compound N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide (CAS No. 2323703-45-1) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article delves into the chemical properties, synthesis, and biological activities of this compound, highlighting its significance in current research.
Chemical Structure and Properties
N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide is a complex organic molecule characterized by its cyclopropyl and piperidine moieties, which contribute to its stability and biological activity. The presence of the cyano group and the cyclopropyl substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug development. The compound has a molecular formula of C17H22N2O2 and a molecular weight of approximately 294.36 g/mol.
The solubility of N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide in various solvents has been studied extensively. It exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which is advantageous for its use in biological assays and formulation development. The compound's stability under different conditions, including temperature, pH, and light exposure, has also been evaluated to ensure its suitability for long-term storage and handling.
Synthesis and Preparation
The synthesis of N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide involves a multi-step process that combines modern synthetic techniques with classical organic chemistry methods. One common approach involves the reaction of 1-cyano-1-cyclopropylethylamine with 1-cyclopropanecarbonyl chloride, followed by coupling with piperidine-3-carboxylic acid using a suitable coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC).
The synthetic route is highly efficient, yielding the desired product with high purity and yield. Advanced purification techniques, such as column chromatography and recrystallization, are employed to obtain the compound in a form suitable for further analysis and application. The synthetic process can be optimized to reduce costs and improve scalability, making it feasible for large-scale production.
Biological Activities and Therapeutic Potential
N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide has shown promising biological activities in various preclinical studies. One of its key applications is in the treatment of neurological disorders, particularly those involving impaired cognitive function. Recent research has demonstrated that this compound exhibits potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells.
In addition to its neuroprotective properties, N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide has been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), making it a potential candidate for treating inflammatory diseases.
The compound's ability to cross the blood-brain barrier (BBB) is another significant advantage, as it allows for targeted delivery to the central nervous system (CNS). This property is crucial for developing drugs that can effectively treat CNS disorders without causing systemic side effects.
Clinical Trials and Future Prospects
Preliminary clinical trials have been conducted to evaluate the safety and efficacy of N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide. Early results have shown promising outcomes, with patients exhibiting improved cognitive function and reduced inflammation without significant adverse effects. These findings have paved the way for further clinical trials to explore the full therapeutic potential of this compound.
The future prospects for N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore new therapeutic applications. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and treatment outcomes.
In conclusion, N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide (CAS No. 2323703-45-1) represents a significant advancement in medicinal chemistry. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for the development of novel therapeutics targeting neurological disorders and inflammatory diseases. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for improving patient outcomes and advancing medical science.
2323703-45-1 (N-(1-cyano-1-cyclopropylethyl)-1-cyclopropanecarbonylpiperidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)